N'-[2-(1-Naphthyloxy)acetyl]cyclopropanecarbohydrazide
N'-[2-(1-Naphthyloxy)acetyl]cyclopropanecarbohydrazide
Brand Name:
Vulcanchem
CAS No.:
443737-49-3
VCID:
VC0467008
InChI:
InChI=1S/C16H16N2O3/c19-15(17-18-16(20)12-8-9-12)10-21-14-7-3-5-11-4-1-2-6-13(11)14/h1-7,12H,8-10H2,(H,17,19)(H,18,20)
SMILES:
C1CC1C(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32
Molecular Formula:
C16H16N2O3
Molecular Weight:
284.31g/mol
N'-[2-(1-Naphthyloxy)acetyl]cyclopropanecarbohydrazide
CAS No.: 443737-49-3
Main Products
VCID: VC0467008
Molecular Formula: C16H16N2O3
Molecular Weight: 284.31g/mol
CAS No. | 443737-49-3 |
---|---|
Product Name | N'-[2-(1-Naphthyloxy)acetyl]cyclopropanecarbohydrazide |
Molecular Formula | C16H16N2O3 |
Molecular Weight | 284.31g/mol |
IUPAC Name | N'-(2-naphthalen-1-yloxyacetyl)cyclopropanecarbohydrazide |
Standard InChI | InChI=1S/C16H16N2O3/c19-15(17-18-16(20)12-8-9-12)10-21-14-7-3-5-11-4-1-2-6-13(11)14/h1-7,12H,8-10H2,(H,17,19)(H,18,20) |
Standard InChIKey | YMUXHICNLDULAJ-UHFFFAOYSA-N |
SMILES | C1CC1C(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32 |
Canonical SMILES | C1CC1C(=O)NNC(=O)COC2=CC=CC3=CC=CC=C32 |
PubChem Compound | 833301 |
Last Modified | Nov 11 2021 |
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